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Introduction
Mercury (Hg) is a potent neurotoxin and a significant environmental pollutant emitted from

industrial sources, particularly coal-fired power plants.[1][2] Regulatory mandates, such as the

Mercury and Air Toxics Standards (MATS) in the United States, have necessitated the

implementation of effective mercury control technologies.[2] Calcium bromide (CaBr₂) has

emerged as a key chemical additive for enhancing the capture of mercury from flue gas.[1][3]

[4] This document provides detailed application notes and protocols for researchers, scientists,

and environmental professionals on the use of calcium bromide hexahydrate (CaBr₂·6H₂O)

for mercury emissions control.

Core Mechanism: Oxidation of Elemental Mercury
The fundamental principle behind the use of calcium bromide is the oxidation of elemental

mercury (Hg⁰) to its more reactive and water-soluble form, oxidized mercury (Hg²⁺), primarily

as mercuric bromide (HgBr₂).[1] Elemental mercury is difficult to capture with conventional air

pollution control devices (APCDs), whereas oxidized mercury can be effectively removed by

wet flue gas desulfurization (WFGD) scrubbers, electrostatic precipitators (ESPs), and fabric

filters (baghouses).[1]

The process unfolds in a series of steps:
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Injection and Thermal Decomposition: A calcium bromide solution is injected into the boiler or

flue gas stream.[1] At high temperatures, the calcium bromide decomposes, releasing

bromine species.[1]

Formation of Reactive Bromine: When calcium bromide is added to coal, it forms hydrogen

bromide (HBr) gas in the furnace.[5] A portion of this HBr undergoes the Deacon Reaction

with oxygen to form diatomic bromine (Br₂), which is highly reactive.[5]

Oxidation of Mercury: The reactive bromine species then oxidize elemental mercury to

mercuric bromide (HgBr₂).[1][5]

This oxidation significantly enhances the efficiency of mercury capture in downstream pollution

control systems.[1]

Application Protocols
There are two primary methods for applying calcium bromide for mercury control: fuel treatment

and direct sorbent injection. The choice of method depends on factors such as boiler

configuration, coal type, and existing APCDs.[1]

Protocol 1: Fuel Treatment (Coal Addition)
This method involves applying a calcium bromide solution directly onto the coal before

combustion.

Step-by-Step Methodology:

Solution Preparation: Prepare an aqueous solution of calcium bromide. The concentration

will depend on the desired application rate and the properties of the coal.

Application: Spray the calcium bromide solution onto the coal, typically as it is being

transported on a conveyor belt to the bunkers.[2]

Combustion: During combustion, the calcium bromide decomposes, releasing bromine that

mixes with the volatilized mercury from the coal.

Mercury Capture: The oxidized mercury is then captured by the existing air pollution control

equipment.[1]
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Workflow for Fuel Treatment Application

Caption: Workflow for Calcium Bromide Application via Fuel Treatment.

Protocol 2: Direct Sorbent Injection
This protocol involves injecting the calcium bromide solution directly into the flue gas stream.

Step-by-Step Methodology:

Solution Preparation: Prepare an aqueous solution of calcium bromide.

Injection Point: Inject the solution into the boiler or the flue gas ductwork at a location with an

appropriate temperature profile to ensure efficient reaction.[1][6]

Oxidation and Capture: The injected calcium bromide rapidly decomposes, and the resulting

bromine species oxidize the elemental mercury in the flue gas. The oxidized mercury is then

captured by downstream APCDs.[1][6]

Logical Diagram for Direct Sorbent Injection

Flue Gas with Hg0 CaBr2 Injection Mercury Oxidation (Hg0 -> HgBr2) Capture by APCDs

Click to download full resolution via product page

Caption: Logical Flow of Direct Sorbent Injection for Mercury Control.

Performance and Effectiveness
The addition of calcium bromide has been demonstrated to significantly increase mercury

capture, with removal efficiencies often exceeding 90%.[2][7] This approach can be more cost-

effective than installing dedicated mercury removal technologies, especially when leveraging

existing pollution control equipment.[1][8]

Data Summary: Mercury Removal Efficiency
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Technology Typical Mercury Removal

Fabric Filters (FF) / Electrostatic Precipitators

(ESPs)
Low (as a side effect)

Flue Gas Desulfurization (FGD) Low to Moderate (as a side effect)

Activated Carbon Injection (ACI) High

Calcium Bromide Addition ~90%[2]

Safety and Handling
While effective, calcium bromide requires careful handling.

Corrosion: The application of bromine can lead to corrosion issues in fuel handling systems,

the furnace, and flue gas path, particularly in the colder sections of the air heater where

hydrogen bromide may condense.[5] Careful monitoring and material selection are crucial.

Personal Protective Equipment (PPE): Always consult the Safety Data Sheet (SDS) before

handling calcium bromide.[9][10] Appropriate PPE, including eye protection, gloves, and

respiratory protection, should be worn.

Environmental Considerations: While calcium bromide aids in capturing airborne mercury, it's

important to consider the fate of the captured mercury in the solid and liquid waste streams,

such as fly ash and FGD wastewater.[11][12][13][14]

Conclusion
The use of calcium bromide hexahydrate is a proven and effective strategy for controlling

mercury emissions from industrial sources, particularly coal-fired power plants. By facilitating

the oxidation of elemental mercury, it significantly enhances the capture efficiency of existing

air pollution control devices. Successful implementation requires a thorough understanding of

the chemical mechanisms, careful selection of the application method, and adherence to safety

and handling protocols.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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